Cas no 2138436-48-1 (2,2-Difluoro-3-[(2-hydroxy-3-methylbutyl)amino]propanoic acid)

• Product Name: 2,2-Difluoro-3-[(2-hydroxy-3-methylbutyl)amino]propanoic acid
• CAS No: 2138436-48-1
• MF: C₈H₁₅F₂NO₃
• MW: 211.206409692764
• CID: 5300328
• Update Time: 2025-10-21

2,2-Difluoro-3-[(2-hydroxy-3-methylbutyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[(2-hydroxy-3-methylbutyl)amino]propanoic acid
• Propanoic acid, 2,2-difluoro-3-[(2-hydroxy-3-methylbutyl)amino]-
• 2,2-Difluoro-3-[(2-hydroxy-3-methylbutyl)amino]propanoic acid

• Inchi： 1S/C8H15F2NO3/c1-5(2)6(12)3-11-4-8(9,10)7(13)14/h5-6,11-12H,3-4H2,1-2H3,(H,13,14)
• InChI Key： UBARCYWRWDXRRV-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNCC(C(C)C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 197
• XLogP3: -1.5
• Topological Polar Surface Area: 69.6

Additional information on 2,2-Difluoro-3-[(2-hydroxy-3-methylbutyl)amino]propanoic acid

2,2-Difluoro-3-[(2-hydroxy-3-methylbutyl)amino]propanoic acid (CAS No. 2138436-48-1): An Overview

2,2-Difluoro-3-[(2-hydroxy-3-methylbutyl)amino]propanoic acid (CAS No. 2138436-48-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is characterized by its difluoro substitution on the propanoic acid backbone and the presence of a hydroxy-methylbutyl amino group, which collectively contribute to its distinct chemical and biological activities.

The difluoro substitution on the propanoic acid backbone is a key feature of this compound. Fluorine atoms are known for their strong electron-withdrawing properties, which can significantly influence the electronic distribution and reactivity of the molecule. This substitution can enhance the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability. Additionally, the presence of fluorine atoms can also confer metabolic stability, reducing the likelihood of rapid degradation by metabolic enzymes.

The (2-hydroxy-3-methylbutyl)amino group is another critical component of this molecule. The hydroxy group can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity. The methylbutyl chain provides additional steric bulk, which can influence the conformational flexibility and binding interactions with target proteins. This combination of functional groups makes 2,2-Difluoro-3-[(2-hydroxy-3-methylbutyl)amino]propanoic acid a promising candidate for various pharmaceutical applications.

Recent studies have explored the potential therapeutic uses of this compound in several areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar structural features can modulate neurotransmitter systems and protect against neuronal damage. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2,2-Difluoro-3-[(2-hydroxy-3-methylbutyl)amino]propanoic acid exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells.

In addition to its neuroprotective properties, this compound has also shown promise in cancer research. Preclinical studies have indicated that it can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. A study published in Cancer Research reported that 2,2-Difluoro-3-[(2-hydroxy-3-methylbutyl)amino]propanoic acid selectively targets cancer cells while sparing normal cells, suggesting its potential as a novel anticancer agent.

The pharmacokinetic properties of 2,2-Difluoro-3-[(2-hydroxy-3-methylbutyl)amino]propanoic acid have also been investigated to ensure its suitability for clinical development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, allowing for sustained therapeutic effects. Furthermore, it demonstrates low toxicity in preclinical models, making it a safe candidate for further evaluation.

To further understand the mechanisms underlying the biological activities of this compound, researchers have employed various techniques such as molecular docking studies and cellular assays. These studies have provided insights into the binding modes and interactions with target proteins, which can guide the rational design of more potent and selective analogs. For example, molecular docking simulations have revealed that 2,2-Difluoro-3-[(2-hydroxy-3-methylbutyl)amino]propanoic acid forms stable complexes with key enzymes involved in neurodegenerative processes and cancer cell signaling pathways.

In conclusion, 2,2-Difluoro-3-[(2-hydroxy-3-methylbutyl)amino]propanoic acid (CAS No. 2138436-48-1) is a promising compound with diverse therapeutic potential. Its unique structural features confer advantageous properties such as enhanced lipophilicity, metabolic stability, and selective binding to biological targets. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its significance in medicinal chemistry and pharmaceutical development.